Cas no 51155-03-4 ((3aR,4R,7S,7aR)-hexahydro-4,7-epoxy-2-benzofuran-1(3H)-one)

• Product Name: (3aR,4R,7S,7aR)-hexahydro-4,7-epoxy-2-benzofuran-1(3H)-one
• CAS No: 51155-03-4
• MF: C₈H₁₀O₃
• MW: 154.163202762604
• CID: 1570947
• PubChem ID: 170987
• Update Time: 2025-04-21

(3aR,4R,7S,7aR)-hexahydro-4,7-epoxy-2-benzofuran-1(3H)-one Chemical and Physical Properties

Names and Identifiers

• (3aR,4R,7S,7aR)-hexahydro-4,7-epoxy-2-benzofuran-1(3H)-one
• DTXSID80965426
• 4,7-Epoxyisobenzofuran-1(3H)-one, hexahydro-, (3a-alpha,4-beta,7-beta,7a-alpha)-
• SCHEMBL9699655
• Hexahydro-4,7-epoxy-2-benzofuran-1(3H)-one
• (3a-alpha,4-beta,7-beta,7a-alpha)-Hexahydro-4,7-epoxyisobenzofuran-1(3H)-one
• 51155-03-4

• Inchi： 1S/C8H10O3/c9-8-7-4(3-10-8)5-1-2-6(7)11-5/h4-7H,1-3H2/t4-,5-,6+,7-/m1/s1
• InChI Key： ZMBDOIYQGZHKEU-MVIOUDGNSA-N
• SMILES： O1[C@H]2CC[C@@H]1[C@H]1COC([C@H]12)=O

Computed Properties

• Exact Mass: 154.063
• Monoisotopic Mass: 154.062994
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 35.5
• XLogP3: 0.4

Experimental Properties

• Density: 1.306
• Boiling Point: 330.2°C at 760 mmHg
• Flash Point: 136.1°C
• Refractive Index: 1.527
• PSA: 35.53